Tryptamine-4,5-dione

Specification

• CAS No.: 108560-71-0
• Molecular Formula: C10H10N2O2
• Molecular Weight: 190.2 g/mol
• IUPAC Name: 3-(2-aminoethyl)-1H-indole-4,5-dione
• Standard InChI: InChI=1S/C10H10N2O2/c11-4-3-6-5-12-7-1-2-8(13)10(14)9(6)7/h1-2,5,12H,3-4,11H2
• Standard InChI Key: IEEQBAOIHWUWBM-UHFFFAOYSA-N
• SMILES: C1=CC(=O)C(=O)C2=C1NC=C2CCN
• Canonical SMILES: C1=CC(=O)C(=O)C2=C1NC=C2CCN

Introduction

Tryptamine-4,5-dione, also known as 4,5-diketotryptamine or 3-(2-aminoethyl)-1H-indole-4,5-dione, is a chemical compound derived from serotonin. It has garnered attention due to its potential neurotoxic effects and involvement in various biochemical pathways. The molecular formula for tryptamine-4,5-dione is C10H10N2O2, with a molecular weight of 190.20 g/mol.

Chemical Identifiers

The following identifiers are associated with tryptamine-4,5-dione:

• InChI: InChI=1S/C10H10N2O2/c11-4-3-6-5-12-7-1-2-8(13)10(14)9(6)7/h1-2,5,12H,3-4,11H2

• InChIKey: IEEQBAOIHWUWBM-UHFFFAOYSA-N

• SMILES: C1=CC(=O)C(=O)C2=C1NC=C2CCN.

Neurotoxicity Studies

Research has indicated that tryptamine-4,5-dione exhibits neurotoxic properties. A study conducted on rats demonstrated that intracerebroventricular injections of tryptamine-4,5-dione resulted in significant neuronal degeneration within specific brain regions, particularly affecting the insular cortex and hippocampus. The toxicity observed was dose-dependent, revealing that higher concentrations led to increased neuronal damage.

Mechanism of Action

Tryptamine-4,5-dione may act as an endotoxic metabolite of serotonin and has been implicated in neurodegenerative processes. It has been shown to uncouple mitochondrial respiration and inhibit key respiratory enzyme complexes through covalent modification of sulfhydryl residues. This suggests that tryptamine-4,5-dione could contribute to serotonergic neuron degeneration under certain pathological conditions.

Role in Inflammatory Conditions

Recent studies have highlighted the elevation of tryptamine-4,5-dione in inflammatory bowel diseases such as colitis. In experimental models using mice with dextran sulfate-induced colitis, significant increases in tryptamine-4,5-dione levels were observed in colorectal tissues. This elevation appears to be linked to oxidative stress and myeloperoxidase activity during inflammatory responses.

Implications for Disease

The presence of tryptamine-4,5-dione in inflamed tissues suggests a potential role in the pathophysiology of inflammatory bowel diseases. Its production may exacerbate oxidative damage and contribute to disease progression by affecting local neuronal integrity.